Cas no 2137829-65-1 (ethyl 5-(2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carboxylate)

Ethyl 5-(2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carboxylate is a triazole-based ester compound with potential applications in medicinal chemistry and agrochemical synthesis. Its structure incorporates a sterically hindered 2,2-dimethylpropyl group, which may enhance stability and influence reactivity in selective transformations. The presence of both triazole and carboxylate functionalities offers versatility as a building block for heterocyclic derivatization. This compound could serve as an intermediate in the development of biologically active molecules, leveraging the triazole scaffold's known pharmacological properties. Its synthetic utility is further supported by the ethyl ester moiety, which facilitates further functionalization under mild conditions. The product is typically characterized by standard analytical techniques, including NMR and mass spectrometry, to ensure purity and structural integrity.

ethyl 5-(2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carboxylate structure

2137829-65-1 structure

Product Name:ethyl 5-(2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carboxylate

CAS No:2137829-65-1

MF:C₁₀H₁₇N₃O₂

MW:211.260882139206

CID:6333507

PubChem ID:165466416

Update Time:2025-05-19

ethyl 5-(2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- 2137829-65-1
- ethyl 5-(2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carboxylate
- EN300-786345
- Inchi： 1S/C10H17N3O2/c1-5-15-9(14)8-7(11-13-12-8)6-10(2,3)4/h5-6H2,1-4H3,(H,11,12,13)
- InChI Key： DPSPLTWUEHJZER-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C(CC(C)(C)C)=NNN=1)=O

Computed Properties

Exact Mass: 211.132076794g/mol
Monoisotopic Mass: 211.132076794g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 225
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 67.9Å²

ethyl 5-(2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-786345-1.0g	ethyl 5-(2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carboxylate	2137829-65-1	95%	1.0g	$1599.0	2024-05-22
Enamine	EN300-786345-0.05g	ethyl 5-(2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carboxylate	2137829-65-1	95%	0.05g	$1344.0	2024-05-22
Enamine	EN300-786345-0.1g	ethyl 5-(2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carboxylate	2137829-65-1	95%	0.1g	$1408.0	2024-05-22
Enamine	EN300-786345-0.25g	ethyl 5-(2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carboxylate	2137829-65-1	95%	0.25g	$1472.0	2024-05-22
Enamine	EN300-786345-0.5g	ethyl 5-(2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carboxylate	2137829-65-1	95%	0.5g	$1536.0	2024-05-22
Enamine	EN300-786345-2.5g	ethyl 5-(2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carboxylate	2137829-65-1	95%	2.5g	$3136.0	2024-05-22
Enamine	EN300-786345-5.0g	ethyl 5-(2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carboxylate	2137829-65-1	95%	5.0g	$4641.0	2024-05-22
Enamine	EN300-786345-10.0g	ethyl 5-(2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carboxylate	2137829-65-1	95%	10.0g	$6882.0	2024-05-22

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Additional information on ethyl 5-(2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carboxylate

Exploring the Properties and Applications of Ethyl 5-(2,2-Dimethylpropyl)-1H-1,2,3-Triazole-4-Carboxylate (CAS No. 2137829-65-1)

The compound ethyl 5-(2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 2137829-65-1) has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceuticals, agrochemicals, and material science. This 1,2,3-triazole derivative is characterized by its ester functional group and neopentyl substituent, which contribute to its stability and reactivity. Researchers are increasingly exploring its role as a building block in organic synthesis, particularly in click chemistry reactions, where its triazole ring serves as a versatile scaffold.

One of the most intriguing aspects of CAS No. 2137829-65-1 is its potential in drug discovery. The 1,2,3-triazole core is known for its bioisosteric properties, often mimicking amide bonds in biological systems. This makes ethyl 5-(2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carboxylate a valuable candidate for designing small molecule inhibitors and protease inhibitors. Recent studies have highlighted its utility in targeting enzymes involved in inflammatory pathways, aligning with the growing demand for anti-inflammatory agents in the pharmaceutical industry.

In the realm of agrochemicals, this compound has shown promise as a pesticide intermediate. Its neopentyl group enhances lipophilicity, improving membrane permeability in target organisms. This property is particularly relevant as the agricultural sector seeks eco-friendly alternatives to traditional pesticides. The triazole moiety also contributes to its stability under environmental conditions, addressing concerns about persistent organic pollutants (POPs).

From a material science perspective, ethyl 5-(2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carboxylate has been investigated for its role in polymer modification. The ester group allows for facile incorporation into polymer backbones, while the triazole ring can participate in cross-linking reactions. This has led to innovations in self-healing materials and conductive polymers, which are critical for advancements in flexible electronics and wearable technology.

The synthesis of CAS No. 2137829-65-1 typically involves Cu-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry. This method offers high yields and excellent regioselectivity, making it a preferred route for industrial-scale production. Recent trends in green chemistry have also explored solvent-free and catalyst-free approaches to synthesize this compound, reducing environmental impact.

As the scientific community continues to explore ethyl 5-(2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carboxylate, its applications are expected to expand. With rising interest in personalized medicine and sustainable agriculture, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in these fields. Its versatility and adaptability make it a compelling subject for future research and development.